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Compound of Interest

Compound Name: Trimethylsilyl acetate

Cat. No.: B1583800 Get Quote

CAS Number: 2754-27-0

Synonyms: Acetoxytrimethylsilane, Acetic Acid Trimethylsilyl Ester

This technical guide provides an in-depth overview of Trimethylsilyl acetate (TMSA), a

versatile organosilicon compound. It is intended for researchers, scientists, and professionals in

drug development and materials science. This document covers the chemical and physical

properties, safety information, key applications, and detailed experimental protocols.

Chemical and Physical Properties
Trimethylsilyl acetate is a colorless, volatile liquid with a characteristic mild, sweet odor.[1] It

is soluble in many common organic solvents but has limited solubility in water.[1] Upon contact

with water, it can hydrolyze to release acetic acid.[1]

Table 1: Physical and Chemical Properties of Trimethylsilyl Acetate
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Property Value References

Molecular Formula C₅H₁₂O₂Si [2][3]

Molecular Weight 132.23 g/mol [2][3][4][5]

Boiling Point 102 - 108 °C [2][4][6][7]

Melting Point -32 °C [2][4][6][7]

Density 0.882 - 0.891 g/mL at 25 °C [2][4][6][8]

Refractive Index (n20/D) 1.388 [9]

Flash Point 4 - 19 °C [5][6][7][9]

Vapor Pressure 35 mmHg at 30 °C [5][6]

Safety and Handling
Trimethylsilyl acetate is a highly flammable liquid and vapor and should be handled with

appropriate safety precautions.[5][6] It is classified as a hazardous chemical and requires

storage in a cool, well-ventilated area away from sources of ignition.[6][7]

Table 2: GHS Hazard Information for Trimethylsilyl Acetate

Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids GHS02 Danger

H225: Highly

flammable liquid and

vapor[5]

Skin Irritation GHS07 Warning
H315: Causes skin

irritation[10]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation[10]

Precautionary Statements: P210, P233, P240, P241, P242, P243, P280, P303+P361+P353,

P370+P378, P403+P235, P501.[5][7][10]
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Applications
Trimethylsilyl acetate is a valuable reagent with a range of applications in organic synthesis

and analytical chemistry.

Silylating Agent: Its primary use is as a silylating agent to protect hydroxyl groups in alcohols

and carboxylic acids during multi-step organic syntheses.[2][11][12] The resulting

trimethylsilyl ethers or esters are generally stable to a variety of reaction conditions and can

be easily deprotected.[11]

Derivatizing Agent for Gas Chromatography (GC): TMSA is employed to derivatize polar

compounds, such as alcohols and carboxylic acids, to increase their volatility and thermal

stability, making them more amenable to analysis by gas chromatography.[1][2]

Precursor in Materials Science: It serves as a precursor in the production of silicone

polymers, resins, and coatings, contributing to materials with enhanced thermal stability,

flexibility, and water repellency.[2][11]

Reagent in Chemical Synthesis: It can also act as a mild acetylating agent under specific

catalytic conditions.[13]

Experimental Protocols
The following are representative experimental protocols for the synthesis and application of

Trimethylsilyl acetate.

Synthesis of Trimethylsilyl Acetate
This protocol is based on a patented synthesis method.

Reaction: (CH₃)₃SiCl + CH₃COONa → (CH₃)₃SiOC(O)CH₃ + NaCl

Materials:

Trimethylchlorosilane (1 part by mass)

Sodium acetate (0.63-0.84 parts by mass)
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Solvent (e.g., Dichloromethane, 0.5-5 parts by mass)

Phase transfer catalyst (e.g., Tetrabutylammonium bromide, 0.0001-0.005 parts by mass)

Procedure:

To a reaction kettle, add sodium acetate, the solvent, and the phase transfer catalyst. Stir the

mixture at 20-30 °C until uniform.

Dropwise, add trimethylchlorosilane to the reaction mixture at a rate of 1-2 g/min .

After the addition is complete, continue to stir the reaction mixture for 2-4 hours at a

temperature between 10-60 °C.

Filter the resulting mixture to separate the liquid product from the solid by-products.

Distill the filtrate, collecting the fraction that boils at 106-108 °C to obtain the final

Trimethylsilyl acetate product.[4]

Protection of an Alcohol using Trimethylsilyl Acetate
This protocol describes a general procedure for the silylation of a primary alcohol.

Reaction: R-OH + (CH₃)₃SiOC(O)CH₃ ⇌ R-OSi(CH₃)₃ + CH₃COOH

Materials:

Alcohol (1 equivalent)

Trimethylsilyl acetate (1.2 equivalents)

Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

Mild base (e.g., Triethylamine or Pyridine, catalytic amount, optional)

Procedure:

Dissolve the alcohol in the anhydrous solvent in a flame-dried flask under an inert

atmosphere (e.g., nitrogen or argon).
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Add Trimethylsilyl acetate to the solution.

If the reaction is slow, a catalytic amount of a mild base can be added to facilitate the

reaction.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, the reaction mixture can often be used directly in the next

step, or the solvent can be removed under reduced pressure.

If purification is necessary, an aqueous workup can be performed, followed by extraction with

an organic solvent, drying, and solvent evaporation. Further purification can be achieved by

distillation or column chromatography.

Derivatization of a Carboxylic Acid for GC Analysis
This protocol outlines a general procedure for preparing a trimethylsilyl ester for GC analysis.

Materials:

Carboxylic acid sample (approximately 1 mg)

Trimethylsilyl acetate (100 µL)

Anhydrous solvent (e.g., Pyridine or Acetonitrile, 100 µL)

Procedure:

Place the carboxylic acid sample in a small glass vial.

Add the anhydrous solvent to dissolve the sample.

Add Trimethylsilyl acetate to the vial.

Seal the vial and heat at 60-80 °C for 15-30 minutes to ensure complete derivatization.

Cool the vial to room temperature.
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An aliquot of the resulting solution can be directly injected into the gas chromatograph.

Visualizations
The following diagrams illustrate key workflows and reaction pathways involving Trimethylsilyl
acetate.
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Trimethylchlorosilane

Sodium Acetate

Mixing in Solvent
with Phase Transfer Catalyst

(20-30 °C)

Reaction
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Distillation
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Filtrate
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Solid

Product:
Trimethylsilyl Acetate
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Synthesis Workflow for Trimethylsilyl Acetate
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Logical Workflow for Alcohol Protection in Organic Synthesis

Sample Preparation:
Dissolve analyte in solvent

Derivatization:
Add Trimethylsilyl Acetate

Heat (60-80 °C)
GC Injection Separation in GC Column Detection
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Experimental Workflow for GC Analysis using Trimethylsilyl Acetate Derivatization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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